1-tert-Butyl-4-(1-chloroethyl)benzene

• IUPAC Name: 1-tert-butyl-4-(1-chloroethyl)benzene
• InChI: InChI=1S/C12H17Cl/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9H,1-4H3
• InChI Key: CVOBIOVONMMYGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(C)(C)C)Cl
• Molecular Formula: C12H17Cl
• DSSTOX Substance ID: DTXSID60560630
• Molecular Weight: 196.71 g/mol
• CAS RN: 13372-41-3

Description

1-tert-Butyl-4-(1-chloroethyl)benzene is a chemical compound with the molecular formula C12H17Cl. It has a molecular weight of 196.72.

Molecular Structure Analysis

The molecular structure of 1-tert-Butyl-4-(1-chloroethyl)benzene consists of a benzene ring substituted with a tert-butyl group and a chloroethyl group. The InChI code for this compound is 1S/C12H17Cl/c1-9(13)10-5-7-11(8-6-10)12(2,3)4/h5-9H,1-4H3.

Physical And Chemical Properties Analysis

1-tert-Butyl-4-(1-chloroethyl)benzene has a molecular weight of 196.72. Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Antineoplastic Activity

1-aryl 3-(2-chloroethyl)ureas, related to 1-tert-Butyl-4-(1-chloroethyl)benzene, were synthesized and demonstrated significant cytotoxicity and antineoplastic activity against cancer cells in vitro and in vivo. These compounds, including tert-butyl derivatives, showed promising results in enhancing the survival time of mice bearing L1210 leukemia tumors without notable toxicity, highlighting their potential as new antineoplastic agents (Lacroix et al., 1988).

Synthesis and Crystallography

The synthesis and crystallographic analysis of derivatives, such as 3,6-Dibromo-9-(4-tert-butylbenzyl)-9H-carbazole, demonstrate the structural versatility of tert-butylbenzene derivatives. These studies provide insights into molecular configurations that are crucial for the design of new materials and chemical entities (Cao et al., 2008).

Material Science Applications

The development of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol showcases the application of tert-butylbenzene derivatives in creating new polymers. These polymers exhibit excellent thermal stability, solubility, and mechanical properties, making them suitable for various industrial applications (Hsiao et al., 2000).

Metabolism and Disposition

Research on the metabolism and disposition of 4-tert-butyl-[3-(2-chloroethyl)ureido]benzene in mice has provided valuable information on its biotransformation. This study revealed extensive metabolism and identified main metabolites, offering insights into the molecule's pharmacokinetic properties and potential therapeutic applications (Maurizis et al., 1998).

Organic Chemistry and Catalysis

The synthesis and catalytic properties of configurationally stable and non-racemic sulfur-containing palladacycles derived from the orthopalladation of (1-tert-butylsulfanylethyl)benzene highlight the utility of tert-butylbenzene derivatives in facilitating selective chemical transformations. These compounds serve as precursors for the development of novel catalytic systems (Dupont et al., 2001).